Cas no 256348-41-1 (2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid)

2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid structure
256348-41-1 structure
Product Name:2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid
CAS No:256348-41-1
MF:C9H10N4O2
MW:206.20130109787
MDL:MFCD00708189
CID:852080
PubChem ID:774409
Update Time:2025-04-19

2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
    • (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-acetic acid
    • (5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
    • (5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid(SALTDATA: FREE)
    • 2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid
    • MDL: MFCD00708189
    • Inchi: 1S/C9H10N4O2/c1-5-3-6(2)13-9(10-5)11-7(12-13)4-8(14)15/h3H,4H2,1-2H3,(H,14,15)
    • InChI Key: PFEYZNRDVANGLJ-UHFFFAOYSA-N
    • SMILES: OC(CC1N=C2N=C(C)C=C(C)N2N=1)=O

Computed Properties

  • Exact Mass: 206.08037557g/mol
  • Monoisotopic Mass: 206.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.4Ų

2-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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5,7-Dimethyl-[1,2,4]triazolo[1,5- a ]pyrimidin-2-yl)-acetic acid
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£80.00 2022-03-01
Fluorochem
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Matrix Scientific
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Chemenu
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2-(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
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abcr
AB266040-250 mg
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